BENGHE Foundational & Exploratory

Check Availability & Pricing

(Z)-pent-3-enal physical characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pent-3-enal

Cat. No.: B15050306

An In-depth Technical Guide on the Physical Characteristics of (Z)-pent-3-enal

This technical guide provides a comprehensive overview of the known physical and chemical
properties of (Z)-pent-3-enal. The information is compiled for researchers, scientists, and
professionals in drug development and organic synthesis, focusing on quantitative data,
experimental context, and analytical workflows.

Chemical Identity

(2)-pent-3-enal is an organic compound classified as an unsaturated aldehyde. Its structure
consists of a five-carbon chain with a carbonyl group at position 1 and a cis-configured (Z)
double bond between carbons 3 and 4.

e |[UPAC Name: (32)-pent-3-enal
e Molecular Formula: CsHsO[1][2]
e InChl Key: WUCQRXWCJIPCWTQ-IHWYPQMZSA-N[1][2]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of (Z)-pent-3-enal. It
Is important to note that many of these values are calculated or estimated due to the
compound's specific nature and limited availability of experimentally determined data.
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Property Value Source Type
Molecular Weight 84.12 g/mol IUPACI[1]
Colorless to pale yellow clear )
Appearance o Estimated[3]
liquid
N , 101.00 - 102.00 °C (at 760 mm ,
Boiling Point Estimated[3]
Hg)
366.62 K (93.47 °C) Calculated (Joback)[1]
Melting Point 183.03 K (-90.12 °C) Calculated (Joback)[1]
Vapor Pressure 35.37 mmHg at 25.00 °C Estimated[3]
] 31.00 °F (-0.56 °C) (Tagliabue )
Flash Point Estimated[3]
Closed Cup)

B Soluble in alcohol; Insoluble in )
Solubility ) Estimated[3]
water

Water: 1.498 x 10* mg/L at 25

Estimated[3]
°C

Logio(Water Solubility in _
Calculated (Crippen)[1]

mol/L): -1.05
Octanol/Water Partition )
o 0.922 Estimated[3]
Coefficient (logP)
1.151 Calculated (Crippen)[1]

Experimental Protocols for Physical
Characterization

While specific experimental data for (2)-pent-3-enal is limited, the determination of its physical
properties would follow established analytical chemistry protocols.

Boiling Point Determination
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The boiling point of a volatile aldehyde like (Z)-pent-3-enal is typically determined at
atmospheric pressure using a micro-boiling point apparatus or by distillation.

» Methodology: A small sample of the purified liquid is placed in a distillation flask with a
thermometer positioned to measure the vapor temperature. The liquid is heated, and the
temperature at which the vapor and liquid phases are in equilibrium (i.e., the temperature at
which the liquid actively boils and condenses) is recorded as the boiling point. For greater
accuracy, this is performed under controlled atmospheric pressure (760 mmHg).

Gas Chromatography (GC) Analysis

Gas chromatography is a fundamental technique for assessing the purity and identity of volatile
compounds. The NIST Chemistry WebBook indicates the availability of GC data for (Z)-pent-3-
enal, which is crucial for its characterization.[2][4]

o Methodology:

o Sample Preparation: A dilute solution of (Z)-pent-3-enal is prepared in a volatile organic
solvent (e.g., hexane or dichloromethane).

o Injection: A small volume (typically 1 pL) of the sample is injected into the heated inlet of
the gas chromatograph, where it is vaporized.

o Separation: An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample
through a capillary column. The column's stationary phase interacts differently with various
components of the sample, leading to their separation based on factors like boiling point
and polarity.

o Detection: As the separated components exit the column, they pass through a detector
(e.g., a Flame lonization Detector - FID or a Mass Spectrometer - MS). The detector
generates a signal proportional to the amount of the component.

o Data Analysis: The output is a chromatogram, a plot of detector response versus retention
time. The retention time for (Z)-pent-3-enal can be compared to a known standard for
identification, and the peak area can be used for quantification.

Visualization of Analytical Workflow
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The following diagram illustrates a generalized workflow for the analysis of (Z)-pent-3-enal
using Gas Chromatography-Mass Spectrometry (GC-MS), a common and powerful technique
for identifying and quantifying volatile organic compounds.
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Caption: Workflow for the analysis of (Z)-pent-3-enal via GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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